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Compound of Interest

Compound Name: D-[4-13C]Xylose
Cat. No.: B1161296
Get Quote

Executive Summary & Core Directive

Immediate Action Required: Stop treating D-[4-13C]Xylose as radioactive waste.

A common operational bottleneck in metabolic flux analysis (MFA) is the misclassification of
stable isotope-labeled compounds. D-[4-13C]Xylose is a stable isotope-labeled reducing
sugar. It is non-radioactive, non-toxic, and chemically identical to natural D-Xylose, differing
only in the mass of the fourth carbon atom.

Disposal Strategy:
e Unused Solid: Treat as non-regulated chemical waste (or general refuse per local EHS).

¢ Aqueous Solutions: Chemical waste (preferred) or sanitary sewer (if permitted by local
POTW).

o Cell Culture Media: Biological waste (autoclave/incinerate).

Chemical Profile & Hazard Identification
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Before executing disposal, verify the material against the physicochemical profile below. This
data validates the low-hazard classification.

Property Specification Operational Implication

Chemical Name D-[4-13C]Xylose Labeled Pentose Sugar

Use generic CAS for waste
CAS Number 58-86-6 (Unlabeled generic) manifesting if specific isotope
CAS is not listed in software.[1]

Do not use yellow radioactive

Radioactivity NONE
waste bags.
N ) Finely divided powder can form
Flammability Combustible Dust ) ) o
explosive mixtures in air.
o Incompatible with strong
Reactivity Stable o
oxidizing agents.[2]
Agueous waste can generate
Bio-Activity Fermentable Substrate

gas (explosion hazard in

sealed bottles).

Disposal Decision Matrix

The following logic flow dictates the correct disposal path based on the state of matter and
contamination status.
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Waste: D-[4-13C]Xylose

Physical State?

Solid / Powder Liquid / Solution

Contaminated with
Biohazards/Solvents?

Contaminated with
Biohazards?

No (Minimal Qty) dYes (Solvents/Toxics) \No (Standard) No (Dilute Only)
General Trash Biohazardous Waste Non-Regulated Sanitary Sewer

(If Local EHS Permits) (Autoclave/Incinerate) Chemical Waste (Requires POTW Approval)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating D-[4-13C]Xylose waste streams. Note that
"ChemWaste" is the default recommendation for research labs to ensure inventory tracking.

Detailed Disposal Protocols
Scenario A: Dry Solid (Spilled or Expired)

Context: You have dropped a vial of powder or have expired stock.

» Personal Protective Equipment (PPE): Wear nitrile gloves and safety glasses. Respiratory
protection (N95) is recommended only if creating significant dust.

e Containment:

o Spill: Sweep up carefully to avoid dust generation.[2][3] Do not use a vacuum unless it is
explosion-proof (sugar dust is combustible).
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o Stock: Keep in original vial if possible.

e Labeling: Label as "Non-Hazardous Chemical Waste - Solid."

o Expert Tip: Explicitly write "Non-Radioactive" on the tag to prevent rejection by waste
contractors who see "13C" and panic.

o Disposal: Place in the lab's solid chemical waste pail.

Scenario B: Aqueous Solutions (Buffers/Stock)

Context: Unused stock solutions prepared in water or saline.

o Assessment: Check pH. If neutral (pH 6-8) and free of toxic additives (e.g., azide), it is
biologically benign.

e The Fermentation Risk (Critical):
o Sugar solutions are prime breeding grounds for bacteria and yeast.

o Danger: If you place a sugar solution in a sealed waste bottle, natural fermentation may
produce

, pressurizing the bottle until it bursts.

o Protocol: Add a biocide (e.g., 10% bleach final concentration) before sealing the waste
container, OR use a vented cap waste container.

o Disposal Path:
o Preferred: Pour into "Non-Hazardous Liquid Waste" carboy.

o Alternative: Drain disposal with copious water flushing (only if explicitly permitted by your
facility's wastewater permit).

Scenario C: Metabolic Flux Media (Cell Culture)

Context: Media containing D-[4-13C]Xylose after cell growth.
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» Classification: This is Biological Waste, not chemical waste. The hazard is the biological
agent (cells, viral vectors), not the sugar.

* |nactivation:
o Add bleach (final conc. 10%) and let stand for 20 minutes.
o OR: Collect in biohazard bags/carboys for autoclaving.

o Terminal Disposal: Autoclave at 121°C for 30 minutes or incinerate via medical waste
contractor.

Expert Insights: The "Value Add"
The "Isotope" Confusion

Lab safety inspectors often flag "13C" containers as radioactive hazards.

e The Fix: Maintain a "Certificate of Analysis" (CoA) in your safety binder. Highlight the section
stating "Stable Isotope."

o Labeling: Use green stickers for stable isotopes and yellow/magenta for radioisotopes. Visual
segregation prevents costly disposal errors.

Cost Recovery & Inventory Control

D-[4-13C]Xylose is significantly more expensive than generic xylose.

e Do not mix labeled and unlabeled waste if you plan to attempt recovery (rare, but possible
via HPLC for kg-scale operations).

» Drain Disposal Policy: While xylose is biodegradable, pouring it down the drain breaks the
"Chain of Custody." For GLP/GMP labs, always route through chemical waste to prove the
material was destroyed and accounted for.

Storage Compatibility

Store the dry powder away from Strong Oxidizers (e.g., Nitric Acid, Perchlorates). While stable,
mixing a reducing sugar with a strong oxidizer can create a hypergolic (self-igniting) mixture.

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1161296/docs?utm_src=pdf-body#operational-guide-safe-disposal-and-handling-of-d-4-13c-xylose
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1161296?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

References

e Sigma-Aldrich. (2024). Safety Data Sheet: D-Xylose. Merck KGaA.

+ U.S. Environmental Protection Agency (EPA). (2024). Resource Conservation and Recovery
Act (RCRA) Regulations.[4]

o Cornell University EHS. (2023). Disposal of Nonhazardous Laboratory Waste Down The
Sanitary Sewer.

¢ Omicron Biochemicals. (2021). D-[4-13C]Xylose Product Specifications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.epa.gov/sites/default/files/2015-02/documents/appc.pdf
https://www.benchchem.com/product/b1161296/docs?utm_src=pdf-body#operational-guide-safe-disposal-and-handling-of-d-4-13c-xylose
https://www.benchchem.com/product/b1161296?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/Xylose
https://www.fishersci.com/store/msds?partNumber=X925&productDescription=XYLOSE+PURIFIED+25G&vendorId=VN00033897&countryCode=US&language=en
https://westliberty.edu/health-and-safety/files/2012/08/D-plus-or-minus-Xylose.pdf
https://www.epa.gov/sites/default/files/2015-02/documents/appc.pdf
https://www.benchchem.com/product/b1161296/docs#operational-guide-safe-disposal-and-handling-of-d-4-13c-xylose
https://www.benchchem.com/product/b1161296/docs#operational-guide-safe-disposal-and-handling-of-d-4-13c-xylose
https://www.benchchem.com/product/b1161296/docs#operational-guide-safe-disposal-and-handling-of-d-4-13c-xylose
https://www.benchchem.com/product/b1161296/docs#operational-guide-safe-disposal-and-handling-of-d-4-13c-xylose
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1161296?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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